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Compound of Interest

Compound Name: Triphenylsilanol

Cat. No.: B1683266

For Immediate Reference: Key Safety and Hazard Information

Triphenylsilanol, a crystalline powder utilized in diverse research and development
applications, necessitates careful handling due to its potential health hazards. This guide
provides an in-depth overview of critical safety information, handling protocols, and emergency
procedures to ensure the well-being of laboratory personnel and the integrity of research
outcomes.

Section 1: Hazard Identification and Classification

Triphenylsilanol is classified as a hazardous substance. The primary hazards are skin, eye,
and respiratory irritation.[1][2][3][4] It is crucial for all personnel to be thoroughly familiar with
the hazard classifications outlined in the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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Hazard .

o Category Signal Word Hazard Statement
Classification
Skin ) H315: Causes skin

) o Category 2 Warning L
Corrosion/Irritation irritation[1][2][5]
Serious Eye ) H319: Causes serious

o Category 2 Warning o

Damage/Eye Irritation eye irritation[2][4][5]
Specific target organ H335: May cause
toxicity — single Category 3 Warning respiratory irritation[1]

exposure

[2]14]

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of triphenylsilanol is fundamental to its

safe handling and storage.

Property

Value

Chemical Formula

C18H160Si[5][6]

Molecular Weight 276.40 g/mol [1][4]
Appearance White crystalline powder[1][2]
Odor Odorless[1]

Melting Point 146-155°C

Autoignition Temperature

535 °C / 995 °F[1]

Solubility

Insoluble in water[5][7]. Soluble in acetone[5].

Section 3: Toxicological Data

The primary toxicological concern associated with triphenylsilanol is its irritant properties.

While comprehensive toxicological studies are not extensively detailed in publicly available

safety data sheets, the following acute toxicity data has been reported.
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Route of Exposure  Species Test Value

Intravenous Mouse LD50 180 mg/kg[5]

Note on Experimental Protocols: The provided search results do not contain detailed
experimental methodologies for the toxicological data cited. The LD50 value is presented as a
summary finding in the safety data sheet. For detailed experimental protocols, researchers
should consult specialized toxicological databases or the primary literature.

Section 4: Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimizing exposure risk.
Handling:

o Work in a well-ventilated area. Local exhaust ventilation is recommended to minimize dust
exposure.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(neoprene or nitrile rubber), safety glasses with side-shields or goggles, and a lab coat.[6]

e Avoid dust formation and inhalation.[1][6]

¢ Use non-sparking tools to prevent electrostatic discharge.

e Wash hands thoroughly after handling.[6]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][6][7]

» Store away from incompatible materials such as acids, alcohols, and oxidizing agents.[6]

Section 5: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][3]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) -
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][3][5][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][3][6]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[6]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]

Accidental Release Measures:
e Evacuate personnel from the area.
o Ensure adequate ventilation.

o Wear appropriate PPE.
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e Avoid dust formation.
» Sweep or shovel the spilled material into a suitable, labeled container for disposal.[1][2][6]
e Prevent entry into sewers and public waters.[6]

Section 6: Exposure Response Workflow

The following diagram outlines the logical workflow for responding to a potential
triphenylsilanol exposure.
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Caption: Workflow for responding to a triphenylsilanol exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of Triphenylsilanol: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683266#health-and-safety-information-for-handling-
triphenylsilanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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